Cas no 6402-36-4 (Traumatic acid)

• Product Name: Traumatic acid
• CAS No: 6402-36-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 508925
• PubChem ID: 87566783
• Update Time: 2025-10-29

Traumatic acid Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenedioic acid,(2E)-
• Trans-2-Dodecene-1,12-Dioic Acid
• TRAUMATIC ACID
• 2-DODECENEDIOIC ACID
• 2E-DODECENEDIOIC ACID
• dodec-2-enedioic acid
• Dodec-2t-endisaeure
• dodec-2t-enedioic acid
• Taumatic acid
• trans-2-dodecenedioic acid
• trans-Traumatinsaeure
• traumatoic acid
• trans-Traumatic acid
• 2-Dodecenedioic acid, (2E)-
• Dodecanedioic acid-2-ene
• (2E)-Dodecenedioic acid
• (E)-dodec-2-enedioic acid
• (2E)-dodec-2-enedioic acid
• MAZWDMBCPDUFDJ-VQHVLOKHSA-N
• L7ND24937H
• NSC8125
• Traumatate
• 2-Dodecenedioic acid, (E)-
• 2-dodecendioate
• trau-matic acid
• Trans-traumatate
• 2-Dodecenedioate
• 2E
• UNII-L7ND24937H
• FEMA NO. 4944
• MFCD00004443
• 124-00-5
• W-204239
• HMS3649M22
• dodec-2t-enedioate
• EINECS 229-019-4
• LMFA01170002
• SR-01000946624-1
• NSC 8125
• dodec-2-enedioate
• CS-0067597
• dodec-2c-enedioate
• SCHEMBL38779
• DTXSID00863778
• S6163
• CHEMBL470062
• trans-2-dodecenedioate
• TRAUMATIC ACID [MI]
• trans-2-Dodecene-dioic acid
• HY-119358
• Q7835820
• TRAUMATICACID
• SR-01000946624
• CHEBI:545687
• LS-14128
• 1-Decene-1,10-dicarboxylic acid
• (Z)-2-dodecenedioate
• 2E-dodecenedioate
• TRAUMATIC ACID FOR PROSTAGLANDIN 99%
• 2-dodecene-1,12-dicarboxylic acid
• D0029
• 6402-36-4
• (2E)-2-Dodecenedioic acid #
• NSC-8125
• dodec-2c-enedioic acid
• (Z)-2-dodecenedioic acid
• 2-dodecendioic acid
• 2(E)-dodecenedioic acid
• AKOS028109062
• DTXCID30909390
• DB-257149
• Traumatinate
• (E)-2-Dodecenedioic Acid; trans-2-Dodecenedioic Acid; trans-Traumatic Acid
• (2E)-Dodecenedioate
• Traumatic acid

• MDL： MFCD00004443
• Inchi： 1S/C12H20O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h7,9H,1-6,8,10H2,(H,13,14)(H,15,16)/b9-7+
• InChI Key： MAZWDMBCPDUFDJ-VQHVLOKHSA-N
• SMILES： OC(CCCCCCCC/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0051 (rough estimate)
• Melting Point: 161.0 to 167.0 deg-C
• Boiling Point: 290.1°C (rough estimate)
• Flash Point: 195.6 °C
• Refractive Index: 1.4627 (estimate)
• PSA: 74.60000
• LogP: 2.83260
• Merck: 9576
• Solubility: Not determined

Traumatic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Natural Products and Extracts Natural Pigments Plant Tissue Extraction
• Other Chemical Reagents

Additional information on Traumatic acid

Exploring Traumatic Acid (CAS No. 6402-36-4): Properties, Applications, and Research Insights

Traumatic acid (CAS No. 6402-36-4), a naturally occurring dicarboxylic acid, has garnered significant attention in biochemical and agricultural research due to its unique role in plant wound response. This compound, chemically known as dodeca-2E,4E-dienedioic acid, is classified as a plant hormone and plays a critical role in cellular repair mechanisms. With the growing interest in sustainable agriculture and plant-based solutions, researchers are increasingly exploring the potential of traumatic acid derivatives in enhancing crop resilience.

The molecular structure of 6402-36-4 features a 12-carbon chain with two conjugated double bonds and terminal carboxyl groups, giving it distinct chemical properties. Recent studies highlight its function as a wound hormone that triggers cell division near injured plant tissues – a phenomenon that has sparked interest in organic farming circles. As consumers demand more eco-friendly agricultural practices, the application of traumatic acid formulations presents an attractive alternative to synthetic growth regulators.

In pharmaceutical research, traumatic acid CAS 6402-36-4 has shown promise due to its structural similarity to bioactive molecules. Its anti-inflammatory potential is being investigated, particularly in relation to skin repair applications. This aligns with current trends in natural skincare and cosmeceutical development, where consumers increasingly prefer plant-derived active ingredients over synthetic alternatives.

The biosynthesis pathway of traumatic acid involves the oxidation of linoleic acid, connecting it to broader lipid metabolism research. This connection has led to innovative studies examining its relationship with plant immune responses and stress tolerance mechanisms. With climate change impacting global agriculture, understanding these pathways could lead to breakthroughs in developing drought-resistant crops.

Analytical methods for detecting 6402-36-4 have advanced significantly, with modern HPLC techniques and mass spectrometry enabling precise quantification in complex biological matrices. These technological advancements support ongoing research into the compound's bioactivity profile and potential commercial applications in plant biotechnology.

From a commercial perspective, the market for plant growth regulators containing traumatic acid components is expanding, particularly in regions emphasizing organic certification. Manufacturers are developing stabilized formulations that maintain the compound's efficacy while overcoming its natural instability – a key challenge addressed in recent agricultural chemistry patents.

Environmental considerations surrounding traumatic acid applications are generally positive, as it degrades into non-toxic metabolites. This biodegradability profile makes it attractive for sustainable crop management systems seeking to minimize ecological impact. Current research explores its synergistic effects with other plant signaling molecules to enhance agricultural productivity naturally.

The future research directions for CAS 6402-36-4 include exploring its potential in vertical farming systems and urban agriculture, where controlled environments could optimize its effects. Additionally, its role in plant-microbe interactions presents exciting possibilities for developing next-generation biofertilizers and biostimulants.

For researchers investigating traumatic acid extraction methods, recent publications highlight improved yields through green chemistry approaches. These sustainable extraction techniques align with global trends toward environmentally friendly production processes in the specialty chemicals sector.

As interest grows in plant-based solutions across multiple industries, traumatic acid (6402-36-4) stands out as a versatile compound with significant untapped potential. Its dual role in both plant physiology and potential therapeutic applications makes it a compelling subject for interdisciplinary research bridging botany, chemistry, and biotechnology.